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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzonitrile

Cat. No.: B1358633

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
compliance. 2-Bromo-4-nitrobenzonitrile, a compound utilized in various synthetic
applications, presents specific hazards that necessitate a structured disposal protocol. This
guide provides essential, immediate safety and logistical information for the proper disposal of
this substance.

Immediate Safety and Handling

2-Bromo-4-nitrobenzonitrile is harmful if swallowed, in contact with skin, or inhaled[1]. It is
crucial to wear appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection, when handling this chemical[2][3]. Work should be conducted
in a well-ventilated area or a laboratory fume hood to avoid inhalation of dust or fumes[2][4]. In
case of accidental contact, follow standard first aid measures and seek medical attention[2][4].

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 2-Bromo-4-nitrobenzonitrile
are summarized in the table below.
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Property Value

Molecular Formula C7H3BrN202

Molecular Weight 227.015 g/mol [5]
Appearance Yellow Solid/Powder
Melting Point 40 - 42 °C (104 - 108 °F)[4]
Boiling Point 363.301 °C at 760 mmHg|[5]
Flash Point 173.519 °C[5]

Density 1.812 g/cm3[5]

Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of 2-Bromo-4-nitrobenzonitrile is through
an approved hazardous waste disposal plant[2]. Under no circumstances should this chemical
be disposed of down the drain or in regular trash.

1. Waste Segregation and Collection:

e Collect waste 2-Bromo-4-nitrobenzonitrile and any contaminated materials (e.g., gloves,
weighing paper, pipette tips) in a designated, compatible, and clearly labeled hazardous
waste container[6][7].

e Ensure the container is made of a material that will not react with the chemical.

« Do not mix 2-Bromo-4-nitrobenzonitrile waste with incompatible materials. While specific
incompatibilities for this compound are not detailed in the provided results, nitriles, in
general, can be incompatible with strong acids, bases, and oxidizing agents[7].

2. Container Labeling:
e The waste container must be clearly labeled with the words "Hazardous Waste"[6][7].

e The full chemical name, "2-Bromo-4-nitrobenzonitrile," must be written on the label. Avoid
using acronyms or abbreviations[6].
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« Indicate the major constituents and their approximate percentages if it is a mixed waste
stream[7].

3. Waste Storage:
o Keep the hazardous waste container tightly sealed when not in use[2][6][7].
o Store the container in a designated and secure hazardous waste accumulation area[7].

e The storage area should be well-ventilated and have secondary containment to prevent
spills[7].

4. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal company to schedule a pickup for the waste container[6][7].

e Do not allow hazardous waste to accumulate for an extended period. Request a pickup as
soon as the container is full[6].

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Bromo-4-nitrobenzonitrile.
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Waste Generation & Assessment

Generate 2-Bromo-4-nitrobenzonitrile Waste
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Caption: Workflow for the safe disposal of 2-Bromo-4-nitrobenzonitrile.
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Disclaimer: The information provided in this guide is for informational purposes only and is
based on the provided search results. Always consult your institution's specific safety
guidelines and the Safety Data Sheet (SDS) for 2-Bromo-4-nitrobenzonitrile before handling
and disposal. In-house chemical treatment of hazardous waste should only be performed by
trained personnel with validated procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1358633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

